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Compound of Interest

Compound Name: Mefenamic Acid-d3

Cat. No.: B12310281 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated internal standard like Mefenamic Acid-d3 is a critical document. It

provides assurance of the identity, purity, and quality of the material, which is essential for the

accuracy and reliability of analytical data in preclinical and clinical studies. This in-depth guide

explains the key components of a typical Mefenamic Acid-d3 CoA, including data

presentation, detailed experimental protocols, and workflow visualizations.

Data Presentation: Summary of a Typical Certificate
of Analysis
The quantitative data from a Mefenamic Acid-d3 CoA is summarized below. These tables

provide a clear and structured overview of the product's specifications and the results of the

quality control tests.

Table 1: General Information
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Parameter Specification

Product Name Mefenamic Acid-d3

Catalog Number Varies by supplier

CAS Number 1189707-81-0[1]

Molecular Formula C₁₅H₁₂D₃NO₂[2]

Molecular Weight 244.30 g/mol [1]

Appearance White to off-white solid[3]

Solubility Soluble in DMSO, Methanol

Table 2: Quality Control Data
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Test Method Specification Result

Identity

¹H NMR
Nuclear Magnetic

Resonance
Conforms to structure Conforms

MS (ESI-) Mass Spectrometry Conforms to structure Conforms

Purity

HPLC

High-Performance

Liquid

Chromatography

≥ 98% 99.5%

Isotopic Purity Mass Spectrometry
≥ 99% Deuterium

incorporation
99.7%

Physical Properties

Melting Point
Melting Point

Apparatus
~230-231 °C 230.5 °C

Residual Solvents

GC-HS
Gas Chromatography

- Headspace

Meets USP <467>

requirements
Complies

Experimental Protocols
Detailed methodologies for the key experiments cited in the CoA are provided below. These

protocols offer insight into how the quality of Mefenamic Acid-d3 is assessed.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
Purpose: To determine the chemical purity of Mefenamic Acid-d3 by separating it from any

non-deuterated or other impurities.

Instrumentation:
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HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)[4]

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer components like ammonium acetate)[5]

Procedure:

Mobile Phase Preparation: A typical mobile phase is a mixture of acetonitrile and water (with

a small amount of formic acid, e.g., 0.1%, to improve peak shape), in an isocratic or gradient

elution. For example, a mobile phase of acetonitrile and 0.1% formic acid in water (50:50,

v/v) can be used.[6][7]

Standard and Sample Preparation:

A standard solution of Mefenamic Acid-d3 is prepared by dissolving an accurately

weighed amount in the mobile phase to a known concentration (e.g., 1 mg/mL).

The sample solution is prepared similarly.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min[4]

Injection Volume: 10 µL

Column Temperature: Ambient or controlled (e.g., 30 °C)

Detection Wavelength: 254 nm or 280 nm[4][6]

Analysis: The standard and sample solutions are injected into the HPLC system. The purity

is calculated by comparing the area of the main peak in the sample chromatogram to the
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total area of all peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Purpose: To confirm the molecular weight of Mefenamic Acid-d3 and to determine the extent

of deuterium incorporation.

Instrumentation:

Liquid Chromatography-Mass Spectrometry (LC-MS) system with an Electrospray Ionization

(ESI) source.

Procedure:

Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by LC.

Ionization: Electrospray ionization in negative mode (ESI-) is commonly used for Mefenamic

Acid.[5]

Mass Analysis:

For identity confirmation, the mass spectrum is examined for the presence of the

deprotonated molecule [M-H]⁻ at m/z 243.3.

For isotopic purity, the relative intensities of the ions corresponding to the deuterated (d3),

partially deuterated (d2, d1), and non-deuterated (d0) forms are measured. The isotopic

purity is calculated as the percentage of the d3 species relative to the sum of all isotopic

species.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Structural Confirmation
Purpose: To confirm the chemical structure of Mefenamic Acid-d3 and to verify the position of

deuterium labeling.

Instrumentation:
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NMR Spectrometer (e.g., 400 MHz or higher)

Reagents:

Deuterated solvent (e.g., DMSO-d₆)

Procedure:

Sample Preparation: A small amount of the Mefenamic Acid-d3 is dissolved in the

deuterated solvent.

Data Acquisition: The ¹H NMR spectrum is acquired.

Analysis: The spectrum is analyzed for the characteristic chemical shifts and coupling

patterns of the protons in the Mefenamic Acid molecule. The absence or significant reduction

of the signal corresponding to the deuterated position confirms the labeling. For Mefenamic
Acid-d3, where the methyl group is deuterated, the singlet corresponding to these protons

will be absent.[8]

Visualizations
The following diagrams illustrate the logical workflow of the Certificate of Analysis and a typical

experimental workflow.
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Certificate of Analysis Workflow
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HPLC Purity Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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